4-(4-Methylanilino)-1-(2-phenylethyl)piperidine-4-carboxamide

• CAS RN: 61380-10-7
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol
• IUPAC Name: 4-(4-methylanilino)-1-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H27N3O/c1-17-7-9-19(10-8-17)23-21(20(22)25)12-15-24(16-13-21)14-11-18-5-3-2-4-6-18/h2-10,23H,11-16H2,1H3,(H2,22,25)
• InChI Key: MECVKUYLWNZQTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2(CCN(CC2)CCC3=CC=CC=C3)C(=O)N

Description

4-(4-Methylanilino)-1-(2-phenylethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H27N3O and its molecular weight is 337.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 33.35 parts of (2-bromoethyl)benzene, 35 parts of 4-[N-(4-methylphenyl)amino]-4-piperidinecarboxamide, 20 parts of N,N-diethylethanamine and 225 parts of N,N-dimethylacetamide is stirred for 4 hours at 70°-80° C. The reaction mixture is poured onto water and the product is extracted with trichloromethane. The extract is washed with water, dried, filtered and evaporated. The oily residue is poured onto water, whereupon the product is precipitated. It is filtered off and suspended twice in water. The product is filtered off again, washed with 2,2'-oxybispropane and dried, yielding 4-[N-(4-methylphenyl)amino]-1-(2-phenylethyl)-4-piperidinecarboxamide; mp. 163.1° C.